N-(2-methoxyphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-(2-methoxyphenyl)-6-methyl-2-oxo-4-thiophen-2-yl-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C17H17N3O3S/c1-10-14(15(20-17(22)18-10)13-8-5-9-24-13)16(21)19-11-6-3-4-7-12(11)23-2/h3-9,15H,1-2H3,(H,19,21)(H2,18,20,22)
• InChI Key: AENRSXKKRGFHAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=O)N1)C2=CC=CS2)C(=O)NC3=CC=CC=C3OC
• Molecular Formula: C17H17N3O3S
• Molecular Weight: 343.4 g/mol
• CAS No.: 332373-32-7

Description

The compound “N-(2-methoxyphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a thiophene ring, which is a five-membered ring with one sulfur atom. The presence of the methoxy group (-OCH3) and the carboxamide group (-CONH2) suggest that this compound might have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, would be quite complex. The pyrimidine and thiophene rings are likely to contribute to the compound’s aromaticity, while the methoxy and carboxamide groups could participate in hydrogen bonding and other intermolecular interactions.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The pyrimidine ring might undergo reactions typical of aromatic compounds, such as electrophilic aromatic substitution. The thiophene ring, being a heterocycle, might also have unique reactivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure and functional groups. For example, the presence of the methoxy and carboxamide groups could increase its polarity and potentially its solubility in polar solvents.

Safety and Hazards

Without specific toxicity data, it’s difficult to assess the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Further studies could be conducted to determine the biological activity of this compound, its mechanism of action, and its potential uses in medicine or other fields.